Cas no 2224434-28-8 (4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide)

• Product Name: 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide
• CAS No: 2224434-28-8
• MF: C₁₃H₁₅ClN₂O₄S
• MW: 330.787201166153
• CID: 6320738
• PubChem ID: 137883042
• Update Time: 2025-10-31

4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2224434-28-8
• 4-[2-(3-chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide
• EN300-26592607
• 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide

• Inchi： 1S/C13H15ClN2O4S/c14-11-3-1-2-10(8-11)4-7-21(18,19)16-5-6-20-9-12(16)13(15)17/h1-4,7-8,12H,5-6,9H2,(H2,15,17)/b7-4+
• InChI Key： YVKQNLCYAZDZJV-QPJJXVBHSA-N
• SMILES： ClC1=CC=CC(=C1)/C=C/S(N1CCOCC1C(N)=O)(=O)=O

Computed Properties

• Exact Mass: 330.0441058g/mol
• Monoisotopic Mass: 330.0441058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.1Ų

Additional information on 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide

Professional Introduction to Compound with CAS No. 2224434-28-8 and Product Name: 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide

The compound with the CAS number 2224434-28-8 and the product name 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a chlorophenyl group and a morpholine core suggests a potential for biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the development of scaffolds incorporating ethenesulfonyl and morpholine moieties has shown promise in modulating various biological pathways. The specific arrangement of these functional groups in 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide may contribute to its interactions with biological targets, particularly enzymes and receptors involved in disease processes. This compound’s design aligns with the growing trend in drug discovery towards rational molecular design, leveraging structural features to optimize pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. The 3-Chlorophenyl substituent, in particular, is known to enhance binding affinity and selectivity in many drug candidates. Researchers have been exploring derivatives of this class for their potential applications in treating conditions such as inflammation, pain, and neurodegenerative disorders. The morpholine-3-carboxamide core provides a stable framework that can be modified to improve solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the importance of ethenesulfonyl groups in medicinal chemistry due to their ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The incorporation of this moiety into 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide may enhance its binding affinity to specific enzymes or receptors. For instance, sulfonyl-containing compounds have been widely studied for their inhibitory effects on carbonic anhydrase, an enzyme implicated in conditions such as glaucoma and altitude sickness.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are often employed to construct the complex framework efficiently. The presence of the chlorophenyl group necessitates careful handling during synthesis to prevent unwanted side reactions, underscoring the importance of precision in pharmaceutical chemistry.

In terms of biological activity, preliminary studies on analogs suggest that compounds featuring the 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide scaffold exhibit promising properties as modulators of inflammatory pathways. The morpholine ring is known to enhance solubility and metabolic stability, while the sulfonyl group contributes to binding interactions with target proteins. These characteristics make it an attractive candidate for further investigation into potential therapeutic applications.

The field of drug discovery is increasingly leveraging computational methods to predict the biological activity of novel compounds before conducting expensive wet-lab experiments. Molecular modeling techniques have been particularly useful in understanding how the structural features of compounds like 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide interact with biological targets. These virtual screening approaches have accelerated the identification of lead compounds and reduced the time-to-market for new drugs.

Moreover, green chemistry principles are being integrated into the synthesis of pharmaceutical compounds to minimize environmental impact. Researchers are exploring solvent-free reactions, catalytic methods, and renewable feedstocks to develop more sustainable processes for producing molecules like 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide. Such efforts not only reduce waste but also improve cost-efficiency, making drug development more environmentally friendly and economically viable.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for researchers studying enzyme mechanisms and developing new chemical probes. The ability to modify specific parts of its structure allows scientists to fine-tune its properties for various experimental purposes, including kinetic studies and structure-activity relationship (SAR) analysis.

In conclusion, the compound with CAS number 2224434-28-8 and product name 4-[2-(3-Chlorophenyl)ethenesulfonyl]morpholine-3-carboxamide represents a significant contribution to pharmaceutical chemistry. Its innovative design holds promise for treating various diseases, particularly those involving inflammatory pathways or enzymatic targets. Ongoing research continues to explore its full potential, leveraging advanced synthetic methods and computational tools to optimize its properties for clinical applications.